Cas no 500571-35-7 (Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1))

• Product Name: Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)
• CAS No: 500571-35-7
• MF: C₇H₆ClFN₂O?ClH
• CID: 1555853
• Update Time: 2025-10-30

Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, monohydrochloride
• Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)

Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1), a compound with the CAS number 500571-35-7, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The combination of a chloro-substituted acetamide core with a fluorinated pyridine moiety makes this molecule particularly intriguing for its versatility in biological interactions.

The structural motif of Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) is designed to interact with biological targets in a highly specific manner. The chloro group on the acetamide ring enhances electrophilicity, making it a suitable candidate for further derivatization and functionalization. Meanwhile, the fluorine atom in the pyridine ring improves metabolic stability and binding affinity to biological targets. These features have made this compound a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 500571-35-7 has been explored in various preclinical studies for its potential to interact with key enzymes and receptors involved in these pathways. For instance, studies have shown that derivatives of this compound can inhibit the activity of kinases and other enzymes that are overexpressed in cancer cells, thereby offering a promising strategy for targeted therapy.

One of the most compelling aspects of Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) is its ability to serve as a versatile building block for drug design. Researchers have utilized this compound to synthesize libraries of analogs that exhibit enhanced potency and selectivity. These libraries have been screened using high-throughput screening (HTS) techniques to identify compounds with desirable pharmacological properties. The hydrochloride salt form of this compound ensures high solubility and stability, which are critical factors for pharmaceutical applications.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of fluorine atoms in drug molecules often leads to improved pharmacokinetic properties, including increased bioavailability and reduced metabolic clearance. In the case of 500571-35-7, the fluorinated pyridine ring contributes to these beneficial properties while also allowing for fine-tuning of binding interactions through structural modifications. This has led to the development of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The hydrochloride form is particularly advantageous because it enhances the compound's solubility in water-based solvents, facilitating its use in biological assays and drug formulations.

In conclusion, Acetamide, 2-chloro-N-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.